Cas no 38206-86-9 (1-Azabicyclo[2.2.2]octane-3-carboxylic acid, methyl ester)

• Product Name: 1-Azabicyclo[2.2.2]octane-3-carboxylic acid, methyl ester
• CAS No: 38206-86-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 1111785
• PubChem ID: 2736953
• Update Time: 2025-04-20

1-Azabicyclo[2.2.2]octane-3-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane-3-carboxylic acid, methyl ester
• methyl 1-azabicyclo[2.2.2]octane-3-carboxylate
• methylquinuclidine-3-carboxylate
• CHEMBL14648
• DTXSID60371728
• NoName_3182
• BDBM50212556
• 38206-86-9
• SCHEMBL6965129
• 3-carbomethoxy-1-azabicyclo[2.2.2]octane
• (+/-) Methyl 1-azabicyclo[2.2.2]octane-3-carboxylate
• AKOS006228866
• RSOWDTALVBLZPE-UHFFFAOYSA-N
• DTXSID70902643
• quinuclidine-3-carboxylic acid methyl ester
• METHYL QUINUCLIDINE-3-CARBOXYLATE
• methyl 3-quinuclidine carboxylate
• quinuclidine, 3-methoxycarbonyl-

• Inchi： 1S/C9H15NO2/c1-12-9(11)8-6-10-4-2-7(8)3-5-10/h7-8H,2-6H2,1H3
• InChI Key： RSOWDTALVBLZPE-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN2CCC1CC2)=O

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids